Cas no 116424-71-6 (2,5-Cyclohexadien-1-one, 4-[2-(1,3-benzodioxol-5-yl)-1-methyl-2-oxoethyl]-4,5-dimethoxy-2-(2-propen-1-yl)-)

• Product Name: 2,5-Cyclohexadien-1-one, 4-[2-(1,3-benzodioxol-5-yl)-1-methyl-2-oxoethyl]-4,5-dimethoxy-2-(2-propen-1-yl)-
• CAS No: 116424-71-6
• MF: C₂₁H₂₂O₆
• MW: 370.4
• CID: 224728
• PubChem ID: 14130915
• Update Time: 2024-03-01

2,5-Cyclohexadien-1-one, 4-[2-(1,3-benzodioxol-5-yl)-1-methyl-2-oxoethyl]-4,5-dimethoxy-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[2-(1,3-benzodioxol-5-yl)-1-methyl-2-oxoethyl]-4,5-dimethoxy-2-(2-propen-1-yl)-
• 2,5-Cyclohexadien-1-one,4-[2-(1,3-benzodioxol-5-yl)-1-methyl-2-oxoethyl]-4,5-dimethoxy-2-(2-propenyl)-(9CI)
• Fargesone C
• 2,5-Cyclohexadien-1-one, 4-[2-(1,3-benzodioxol-5-yl)-1-methyl-2-oxoethyl]-4,5-dimethoxy-2-(2-propen-1-yl)-
• DTXSID701111299
• 4-[2-(1,3-Benzodioxol-5-yl)-1-methyl-2-oxoethyl]-4,5-dimethoxy-2-(2-propen-1-yl)-2,5-cyclohexadien-1-one
• 116424-71-6

• Inchi： 1S/C21H22O6/c1-5-6-15-11-21(25-4,19(24-3)10-16(15)22)13(2)20(23)14-7-8-17-18(9-14)27-12-26-17/h5,7-11,13H,1,6,12H2,2-4H3
• InChI Key： WYVJMGLRFFOZES-UHFFFAOYSA-N
• SMILES： C1(=O)C=C(OC)C(C(C)C(C2=CC=C3OCOC3=C2)=O)(OC)C=C1CC=C

Computed Properties

• Exact Mass: 370.14163842g/mol
• Monoisotopic Mass: 370.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids